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Compound of Interest

Compound Name:
3-Benzyl-1,2-oxathiolane 2,2-

dioxide

CAS No.: 75732-43-3

Cat. No.: B1594538

Get Quote

An In-Depth Technical Guide to 2,2-Dimethyl-1,3-dioxan-5-one: Properties, Synthesis, and

Applications in Drug Discovery

A Note on Chemical Identification: This guide focuses on the chemical compound 2,2-Dimethyl-

1,3-dioxan-5-one, which is widely identified by the CAS Number 74181-34-3. The initial topic

query referenced CAS Number 75732-43-3, which corresponds to 3-Benzyl-1,2-oxathiolane
2,2-dioxide. Due to the extensive and highly relevant scientific literature concerning the utility

of 2,2-Dimethyl-1,3-dioxan-5-one as a pivotal building block in pharmaceutical research and

development, this guide has been structured to provide an in-depth analysis of this compound.

It is presumed that the interest in a versatile synthetic intermediate for a drug development

audience aligns more closely with the profile of 2,2-Dimethyl-1,3-dioxan-5-one.

Introduction
2,2-Dimethyl-1,3-dioxan-5-one is a versatile synthetic intermediate that has garnered significant

attention in the field of organic chemistry, particularly in the stereoselective synthesis of

complex molecules. Its rigid cyclic structure, bearing a ketone and a protected diol in the form

of a ketal, provides a unique scaffold for introducing chirality and functionality. This guide

serves as a technical resource for researchers, scientists, and drug development professionals,
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offering a comprehensive overview of its properties, a detailed synthesis protocol, and its

critical applications as a chiral building block in the synthesis of bioactive compounds, notably

in the development of HIV-1 protease inhibitors.

Physicochemical Properties
2,2-Dimethyl-1,3-dioxan-5-one is a colorless to light yellow, clear liquid under standard

conditions.[1] Its key physicochemical properties are summarized in the table below, providing

essential data for its handling, storage, and application in synthetic protocols.

Property Value Source(s)

CAS Number 74181-34-3 [2][3]

Molecular Formula C₆H₁₀O₃ [1][2]

Molecular Weight 130.14 g/mol [1][2]

Appearance
Colorless to light yellow clear

liquid

Boiling Point 67 °C at 20 mmHg

Density 1.09 g/cm³

Refractive Index 1.43

Flash Point 56 °C

Storage Temperature
Refrigerated (0-10°C) under

inert gas

Sensitivity
Air sensitive, hygroscopic, heat

sensitive

Synthesis of 2,2-Dimethyl-1,3-dioxan-5-one: A
Validated Protocol
The synthesis of 2,2-Dimethyl-1,3-dioxan-5-one is a well-established two-step process

commencing from tris(hydroxymethyl)aminomethane. This protocol provides a reliable and

scalable method for producing the target compound in high yield.
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Experimental Protocol
Step 1: Synthesis of 2,2-Dimethyl-5-amino-5-hydroxymethyl-1,3-dioxane[3]

To a solution of tris(hydroxymethyl)aminomethane (25.2 g, 159 mmol) in N,N-

dimethylformamide (DMF, 180 mL), add 2,2-dimethoxypropane (21.5 mL, 175 mmol) and p-

toluenesulfonic acid monohydrate (1.58 g, 7.93 mmol).

Stir the reaction mixture at room temperature for 22 hours.

Upon completion, dilute the mixture with ethyl acetate and neutralize with triethylamine.

Concentrate the solvent under reduced pressure.

Purify the crude product by silica gel column chromatography (eluent: n-hexane/ethyl

acetate, 5:1) to yield 2,2-dimethyl-5-amino-5-hydroxymethyl-1,3-dioxane as a colorless solid

(20.9 g, 78% yield).

Step 2: Oxidative Cleavage to 2,2-Dimethyl-1,3-dioxan-5-one[3]

Dissolve the intermediate from Step 1 (10.2 g, 62.1 mmol) in water (60 mL) and add

potassium dihydrogen phosphate (KH₂PO₄, 8.51 g, 621 mmol).

Cool the solution to 0 °C and slowly add a 0.5 M aqueous solution of sodium periodate

(NaIO₄) (125 mL, 63 mmol) dropwise.

After the addition is complete, stir the reaction mixture for 1 hour at room temperature.

Extract the product with dichloromethane.

Wash the organic layer sequentially with 5% aqueous sodium thiosulfate and saturated

saline.

Dry the organic layer over anhydrous sodium sulfate.

Remove the solvent by concentration under reduced pressure to afford 2,2-dimethyl-1,3-

dioxan-5-one as a colorless oil (7.35 g, 91% yield).
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Synthesis Workflow Diagram
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Step 1: Ketal Formation

Step 2: Oxidative Cleavage

Tris(hydroxymethyl)aminomethane

2,2-Dimethoxypropane, p-TsOH, DMF

Reaction

2,2-Dimethyl-5-amino-5-hydroxymethyl-1,3-dioxane

Purification

Intermediate from Step 1

Proceed to Step 2

NaIO4, KH2PO4, H2O

Reaction

2,2-Dimethyl-1,3-dioxan-5-one

Extraction & Purification
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2,2-Dimethyl-1,3-dioxan-5-one

Stereoselective Alkylation Chiral Dihydroxyacetonephosphate-enolate Equivalent

C2-Symmetrical HIV-1 Protease Inhibitors Deoxy Sugars & Azasugars
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Caption: Key synthetic applications of 2,2-Dimethyl-1,3-dioxan-5-one.

Safety and Handling
2,2-Dimethyl-1,3-dioxan-5-one is classified as a flammable liquid and vapor. [2]It is also

reported to cause skin irritation, serious eye damage, and may cause respiratory irritation.

[2]Therefore, appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat, should be worn when handling this compound. All manipulations should

be carried out in a well-ventilated fume hood. It is sensitive to air, moisture, and heat, and

should be stored in a refrigerator under an inert atmosphere.

Conclusion
2,2-Dimethyl-1,3-dioxan-5-one is a highly valuable and versatile building block in modern

organic synthesis. Its utility in the stereocontrolled synthesis of complex and biologically active

molecules, particularly in the context of drug discovery, makes it an indispensable tool for

researchers and scientists in the pharmaceutical industry and academia. A thorough

understanding of its properties, synthesis, and reactivity is crucial for leveraging its full potential

in the development of novel therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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